![molecular formula C6H3BrFNO3 B1374966 5-Bromo-4-fluoro-2-nitrophenol CAS No. 944805-22-5](/img/structure/B1374966.png)
5-Bromo-4-fluoro-2-nitrophenol
Overview
Description
5-Bromo-4-fluoro-2-nitrophenol is a chemical compound with the molecular formula C6H3BrFNO3 . It is used in various chemical reactions and has a molecular weight of 236 .
Synthesis Analysis
The synthesis of similar compounds involves nitration of the base molecule. For instance, the synthesis of 5-fluoro-2-nitrobenzotrifluoride was achieved in a continuous-flow millireactor system through the nitration of 3-fluorobenzotrifluoride using mixed acid as a nitrating agent .Molecular Structure Analysis
The molecular structure of 5-Bromo-4-fluoro-2-nitrophenol is represented by the InChI code1S/C6H3BrFNO3/c7-3-1-6 (10)5 (9 (11)12)2-4 (3)8/h1-2,10H
. Chemical Reactions Analysis
5-Bromo-4-fluoro-2-nitrophenol can be used in various chemical reactions. For example, 5-fluoro-2-nitrophenol has been used in the total synthesis of the (+/−)-CC-1065 CPI subunit .Physical And Chemical Properties Analysis
5-Bromo-4-fluoro-2-nitrophenol is a solid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and density are not available in the current resources.Scientific Research Applications
Chemical Synthesis
5-Bromo-4-fluoro-2-nitrophenol is used in various chemical synthesis processes . It is a nitrophenol, which is a type of organic compound that contains a nitro group attached to a phenol group .
Medical Research
This compound is also used in medical research . While the specific applications in this field are not detailed in the sources, nitrophenols are generally used in the development of pharmaceuticals and in various biological studies.
Environmental Research
5-Bromo-4-fluoro-2-nitrophenol is used in environmental research . Nitrophenols are often studied for their environmental impact, particularly their role in atmospheric reactions and potential toxicity.
Industrial Research
Industrial research also utilizes 5-Bromo-4-fluoro-2-nitrophenol . This could involve studying its properties under various conditions, or its potential uses in industrial processes.
Material Science
In the field of material science, this compound could be used in the study of new materials, given its unique chemical structure .
Analytical Chemistry
5-Bromo-4-fluoro-2-nitrophenol could be used as a standard or reagent in analytical chemistry .
Safety and Hazards
The safety information for 5-Bromo-4-fluoro-2-nitrophenol indicates that it is classified under GHS05, GHS07, and GHS09 . The hazard statements include H302-H315-H317-H318-H410 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
5-bromo-4-fluoro-2-nitrophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO3/c7-3-1-6(10)5(9(11)12)2-4(3)8/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYSFWISANLBRRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Br)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-fluoro-2-nitrophenol |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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